Cas no 22965-82-8 (Bis(2-aminoethylthio)methane Dihydrochloride)

• Product Name: Bis(2-aminoethylthio)methane Dihydrochloride
• CAS No: 22965-82-8
• MF: C₅H₁₆Cl₂N₂S₂
• MW: 239.229936599731
• CID: 273790
• PubChem ID: 31584
• Update Time: 2025-05-22

Bis(2-aminoethylthio)methane Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2'-[methylenebis(thio)]bis-, dihydrochloride (9CI)
• 2-(2-azaniumylethylsulfanylmethylsulfanyl)ethylazanium,dichloride
• Bis(2-aminoethylthio)methane Dihydrochloride
• 2,2'-(methanediyldisulfanediyl)diethanaminium dichloride
• AC1L1LWQ
• ETHYLAMINE, 2,2'-(METHYLENEDITHIO)BIS-, DIHYDROCHLORIDE
• Formaldehyd-[bis-(2-amino-aethyl)-dithioacetal], Hydrochlorid
• formaldehyde-[bis-(2-amino-ethyl)-dithioacetal], hydrochloride
• LS-68246
• 2-(2-azaniumylethylsulfanylmethylsulfanyl)ethylazanium;dichloride
• 22965-82-8
• 2,2'-[Methylenebis(thio)]bisethanamine Dihydrochloride

• Inchi： 1S/C5H14N2S2.2ClH/c6-1-3-8-5-9-4-2-7;;/h1-7H2;2*1H
• InChI Key： NPYCHXLTKFJAJL-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].S(CSCC[NH3+])CC[NH3+]

Computed Properties

• Exact Mass: 238.0131963g/mol
• Monoisotopic Mass: 238.0131963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 46.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on Bis(2-aminoethylthio)methane Dihydrochloride

Bis(2-aminoethylthio)methane Dihydrochloride: A Comprehensive Overview

Bis(2-aminoethylthio)methane dihydrochloride, also known by its CAS number 22965-82-8, is a compound of significant interest in various scientific and industrial applications. This compound, often abbreviated as Bis(2-AET)Me·2HCl, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and catalysis. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of Bis(2-AET)Me·2HCl consists of a central methane unit bonded to two aminoethylthio groups. Each aminoethylthio group (-CH₂CH₂SH) is attached to the central carbon atom, forming a symmetrical structure. The presence of thiol (-SH) groups imparts unique reactivity to the compound, making it versatile in various chemical reactions. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules bound to it, which stabilizes the structure and enhances its solubility in aqueous media.

Recent studies have highlighted the potential of Bis(2-AET)Me·2HCl as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of thiol-based polymers and coatings with enhanced mechanical and thermal properties. The ability of this compound to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. Moreover, its thiol groups can participate in click chemistry reactions, enabling the creation of cross-linked networks with tailored functionalities.

In the pharmaceutical sector, Bis(2-AET)Me·2HCl has been investigated for its potential as a drug delivery agent. The compound's ability to form stable complexes with metal ions has led to its use in designing drug carriers that can target specific tissues or cells. Recent research has focused on its application in delivering anticancer drugs, where the compound's biocompatibility and controlled release properties are highly advantageous.

The synthesis of Bis(2-AET)Me·2HCl typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of bis(mercaptoethyl)amine with an appropriate alkylating agent in the presence of hydrochloric acid. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Researchers have recently developed more efficient synthesis routes that minimize side reactions and improve scalability, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of Bis(2-AET)Me·2HCl is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of nontoxic byproducts. This biodegradability makes it a safer alternative to other compounds with persistent environmental residues.

In conclusion, Bis(2-AET)Me·2HCl (CAS No: 22965-82-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.